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Introduction
Profenofos, an organophosphate insecticide, is a broad-spectrum pesticide utilized for the

control of a wide range of pests, primarily Lepidoptera and mites, on various crops. Its efficacy

is attributed to its contact and stomach action, functioning as a non-systemic

acetylcholinesterase (AChE) inhibitor. This technical guide provides an in-depth analysis of the

solubility and stability profile of Profenofos, crucial parameters for its environmental fate,

formulation development, and toxicological assessment.

Chemical and Physical Properties
Profenofos, with the chemical name O-(4-bromo-2-chlorophenyl) O-ethyl S-propyl

phosphorothioate, is a pale yellow liquid characterized by a distinct garlic-like odor.[1] It is

classified as a moderately hazardous compound.[2]

Solubility Profile
The solubility of a pesticide is a critical factor influencing its environmental mobility and

bioavailability. Profenofos exhibits limited solubility in water but is readily miscible with most

organic solvents.[3][4]
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Solvent Solubility Temperature (°C) Reference

Water 28 mg/L 25 [3][4]

Organic Solvents Readily miscible 25 [3][4]

Ethanol Completely soluble 25 [4]

Acetone Completely soluble 25 [4]

Toluene Completely soluble 25 [4]

n-Octanol Completely soluble 25 [4]

n-Hexane Completely soluble 25 [4]

DMSO 50 mg/mL Not Specified [5]

Stability Profile
The stability of Profenofos is significantly influenced by pH, temperature, and light exposure. It

is relatively stable under neutral and slightly acidic conditions but is unstable under alkaline

conditions.[3][6]

Hydrolytic Stability
Hydrolysis is a primary degradation pathway for Profenofos. Its rate of hydrolysis is highly

dependent on the pH of the medium.[1]

pH Half-life (DT50) at 20°C Reference

5 93 days [3][4]

7 14.6 days [3][4]

9 5.7 hours [3][4]

Thermal and Photolytic Stability
Profenofos is susceptible to degradation upon exposure to heat and sunlight.[2] Storage at

elevated temperatures (e.g., 54 ±2 °C) can lead to significant degradation and the formation of
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impurities.[2][7] While stable to direct photolysis in water and on soil, photodegradation can

occur, particularly in the presence of photosensitizers.[1][6] The main degradation product

formed through both hydrolysis and photolysis is 4-bromo-2-chlorophenol.[2]

Degradation Pathways
The primary degradation pathway for Profenofos in various environmental compartments,

including soil, water, plants, and animals, is hydrolysis of the phosphate ester bond. This

process leads to the formation of 4-bromo-2-chlorophenol, which can then undergo further

conjugation or degradation.[2][8][9]

Profenofos Hydrolysis
(Abiotic/Enzymatic)

4-bromo-2-chlorophenol
(BCP)

O-ethyl-S-propyl-
phosphorothioic acid
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Further Degradation
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Primary degradation pathway of Profenofos.

Experimental Protocols
Solubility Determination
A standard protocol for determining the aqueous solubility of Profenofos involves the shake-

flask method.
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Start: Add excess
Profenofos to water

Equilibrate at a constant
temperature (e.g., 25°C)
with continuous agitation

Centrifuge or filter to
separate undissolved solid

Analyze the aqueous phase
for Profenofos concentration

(e.g., by HPLC or GC)

Result: Aqueous Solubility
(mg/L)

Click to download full resolution via product page

Workflow for aqueous solubility determination.

Hydrolysis Study
The hydrolytic stability of Profenofos is typically assessed according to OECD Guideline 111.
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Start: Prepare sterile aqueous
buffer solutions (pH 5, 7, 9)

Spike solutions with
Profenofos

Incubate at a constant
temperature (e.g., 20°C)

in the dark

Collect samples at
predetermined time intervals

Analyze samples for
Profenofos concentration

Calculate degradation rate
and half-life (DT50)

Result: Hydrolysis half-life
at different pH values

Click to download full resolution via product page

Workflow for hydrolysis stability study.

Analytical Methodologies
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The analysis of Profenofos residues in various matrices is commonly performed using

chromatographic techniques.

Gas Chromatography (GC)
GC coupled with a flame photometric detector (FPD) or a mass spectrometer (MS) is a widely

used method for the determination of Profenofos.[2][10]

High-Performance Liquid Chromatography (HPLC)
HPLC is another suitable technique for the analysis of Profenofos.[11]

Conclusion
This technical guide has summarized the key solubility and stability characteristics of

Profenofos. Its limited water solubility and miscibility with organic solvents, coupled with its pH-

dependent hydrolytic degradation and susceptibility to thermal and photolytic breakdown, are

critical factors that dictate its environmental behavior and inform the development of stable

formulations. The primary degradation pathway involves hydrolysis to 4-bromo-2-chlorophenol.

A thorough understanding of these properties is essential for the safe and effective use of

Profenofos in agricultural applications and for assessing its potential environmental impact.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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